Cas no 2149010-15-9 (N-(1,5-dimethyl-1H-imidazol-2-yl)methylidenehydroxylamine)

• Product Name: N-(1,5-dimethyl-1H-imidazol-2-yl)methylidenehydroxylamine
• CAS No: 2149010-15-9
• MF: C₆H₉N₃O
• MW: 139.155160665512
• MDL: MFCD32647782
• CID: 5686186
• PubChem ID: 146049000
• Update Time: 2025-06-12

N-(1,5-dimethyl-1H-imidazol-2-yl)methylidenehydroxylamine Chemical and Physical Properties

Names and Identifiers

• N-[(1,5-dimethyl-1H-imidazol-2-yl)methylidene]hydroxylamine
• 2149010-15-9
• EN300-2485273
• (NE)-N-[(1,5-dimethylimidazol-2-yl)methylidene]hydroxylamine
• N-(1,5-dimethyl-1H-imidazol-2-yl)methylidenehydroxylamine

• MDL： MFCD32647782
• Inchi： 1S/C6H9N3O/c1-5-3-7-6(4-8-10)9(5)2/h3-4,10H,1-2H3/b8-4+
• InChI Key： HZKRLOOGSZSJEB-XBXARRHUSA-N
• SMILES： O/N=C/C1=NC=C(C)N1C

Computed Properties

• Exact Mass: 139.074561919g/mol
• Monoisotopic Mass: 139.074561919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 50.4Ų

Additional information on N-(1,5-dimethyl-1H-imidazol-2-yl)methylidenehydroxylamine

Professional Introduction to N-(1,5-dimethyl-1H-imidazol-2-yl)methylidenehydroxylamine (CAS No. 2149010-15-9)

N-(1,5-dimethyl-1H-imidazol-2-yl)methylidenehydroxylamine, a compound with the CAS number 2149010-15-9, represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural properties and potential applications in drug development. The molecular structure, characterized by a 1,5-dimethyl-1H-imidazol-2-yl moiety and a hydroxylamine functional group, positions it as a versatile intermediate in the synthesis of bioactive molecules.

The N-(1,5-dimethyl-1H-imidazol-2-yl)methylidenehydroxylamine molecule exhibits remarkable stability and reactivity, making it an attractive candidate for various chemical transformations. Its imidazole ring, a prominent feature in many pharmacologically active compounds, contributes to its ability to interact with biological targets. Recent studies have highlighted the role of imidazole derivatives in modulating enzyme activity and receptor binding, suggesting that this compound could be instrumental in developing novel therapeutic agents.

In the realm of medicinal chemistry, the hydroxylamine group attached to the methylidene moiety provides a site for further functionalization. This feature is particularly valuable for constructing complex molecules with tailored pharmacological properties. Researchers have been exploring its potential in designing inhibitors for enzymes involved in inflammatory pathways, such as cyclooxygenases and lipoxygenases. The ability of this compound to undergo selective modifications allows for the creation of derivatives with enhanced specificity and reduced side effects.

Recent advancements in computational chemistry have enabled more precise predictions of the biological activity of N-(1,5-dimethyl-1H-imidazol-2-yl)methylidenehydroxylamine. Molecular docking studies have revealed its potential binding affinity to various protein targets, including kinases and transcription factors. These findings are supported by experimental data showing promising results in preclinical models. The compound's interaction with biological systems suggests its utility not only as an intermediate but also as a lead compound for further drug development.

The synthesis of N-(1,5-dimethyl-1H-imidazol-2-yl)methylidenehydroxylamine involves multi-step organic reactions that highlight the ingenuity of modern synthetic methodologies. The process typically begins with the preparation of the imidazole derivative followed by functionalization with hydroxylamine. Advanced techniques such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions have been employed to achieve high yields and purity. These synthetic strategies underscore the importance of innovative approaches in pharmaceutical chemistry.

The pharmacological profile of N-(1,5-dimethyl-1H-imidazol-2-yl)methylidenehydroxylamine is still under extensive investigation. Preliminary studies indicate that it may exhibit anti-inflammatory and antioxidant properties due to its structural similarities with known bioactive molecules. The presence of both electron-donating and electron-withdrawing groups enhances its pharmacokinetic profile, making it a promising candidate for further development. Researchers are also exploring its potential in treating neurological disorders by targeting specific neurotransmitter receptors.

The role of N-(1,5-dimethyl-1H-imidazol-2-yl)methylidenehydroxylamine extends beyond traditional drug development into areas such as chemical biology and materials science. Its unique reactivity allows for the synthesis of novel polymers and functional materials with applications in biomedicine and nanotechnology. The compound's ability to form stable complexes with metal ions has opened up possibilities for designing metal-based drugs and catalysts.

As our understanding of molecular interactions continues to evolve, so does the potential of N-(1,5-dimethyl-1H-imidazol-2-yl)methylidenehydroxylamine. The integration of machine learning algorithms into drug discovery has accelerated the identification of new applications for this compound. Predictive models have been developed to anticipate its behavior in various biological systems, providing valuable insights for researchers.

The future prospects for N-(1,5-dimethyl-1H-imidazol-2-yl)methylidenehydroxylamine are bright, with ongoing research aimed at expanding its therapeutic applications. Collaborative efforts between academia and industry are essential to translate laboratory findings into clinical reality. The compound's multifaceted properties make it a cornerstone in modern pharmaceutical research, offering hope for innovative treatments across multiple disease areas.